Cas no 206564-00-3 (4-(2-Furyl)pyrimidin-2-amine)

• Product Name: 4-(2-Furyl)pyrimidin-2-amine
• CAS No: 206564-00-3
• MF: C₈H₇N₃O
• MW: 161.160681009293
• MDL: MFCD01940445
• CID: 1068674
• PubChem ID: 3804989
• Update Time: 2025-05-22

4-(2-Furyl)pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(2-Furyl)pyrimidin-2-amine
• 4-(furan-2-yl)pyrimidin-2-amine
• 4-FURAN-2-YL-PYRIMIDIN-2-YLAMINE
• DTXSID20396679
• 5T-0042
• DB-066286
• EN300-68686
• A918333
• 2-AMINO-4-(2-FURYL)PYRIMIDINE
• STK313325
• BBL029526
• ALBB-015565
• AKOS000305827
• MFCD01940445
• SCHEMBL1553613
• JTOGGBLTIHXWEH-UHFFFAOYSA-N
• 2-PYRIMIDINAMINE, 4-(2-FURANYL)-
• CCG-326938
• CS-0099305
• 4-(2-Furyl)-2-pyrimidinylamine
• HMS1367A14
• 206564-00-3
• 4-(2-furyl)-2-pyrimidinamine
• Bionet2_001070
• Z991536774
• SB61062

• MDL： MFCD01940445
• Inchi： 1S/C8H7N3O/c9-8-10-4-3-6(11-8)7-2-1-5-12-7/h1-5H,(H2,9,10,11)
• InChI Key： JTOGGBLTIHXWEH-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C1C=CN=C(N)N=1

Computed Properties

• Exact Mass: 161.05900
• Monoisotopic Mass: 161.058911855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 64.9Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 383.0±34.0 °C at 760 mmHg
• Flash Point: 185.4±25.7 °C
• PSA: 64.94000
• LogP: 1.90000
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

4-(2-Furyl)pyrimidin-2-amine Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H320;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Aminopyrimidines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Aminopyrimidines and derivatives

Additional information on 4-(2-Furyl)pyrimidin-2-amine

Recent Advances in the Study of 4-(2-Furyl)pyrimidin-2-amine (CAS: 206564-00-3): A Comprehensive Research Brief

4-(2-Furyl)pyrimidin-2-amine (CAS: 206564-00-3) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its role as a key scaffold in the development of novel small-molecule inhibitors targeting various biological pathways. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

One of the most notable advancements in the study of 4-(2-Furyl)pyrimidin-2-amine is its application in kinase inhibition. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against a range of tyrosine kinases, including those implicated in cancer progression. The study utilized structure-activity relationship (SAR) analysis to optimize the compound's binding affinity, resulting in a lead candidate with nanomolar potency and improved selectivity profiles.

In addition to its kinase inhibitory properties, 4-(2-Furyl)pyrimidin-2-amine has shown promise in the modulation of inflammatory pathways. Research published in Bioorganic & Medicinal Chemistry Letters highlighted its ability to attenuate the production of pro-inflammatory cytokines in vitro, suggesting potential applications in the treatment of autoimmune diseases. The study employed molecular docking simulations to elucidate the compound's interaction with key inflammatory targets, providing a mechanistic basis for its observed effects.

The synthetic accessibility of 4-(2-Furyl)pyrimidin-2-amine has also been a focus of recent investigations. A 2022 paper in Organic & Biomolecular Chemistry described a novel, high-yield synthetic route that leverages palladium-catalyzed cross-coupling reactions. This method not only improves the scalability of the compound's production but also enables the introduction of diverse functional groups, thereby expanding its utility in medicinal chemistry campaigns.

Despite these promising developments, challenges remain in the clinical translation of 4-(2-Furyl)pyrimidin-2-amine-based therapeutics. Pharmacokinetic studies have identified issues related to bioavailability and metabolic stability, which are currently being addressed through prodrug strategies and formulation optimization. Ongoing preclinical studies aim to further refine the compound's properties to meet the stringent requirements for clinical development.

In conclusion, 4-(2-Furyl)pyrimidin-2-amine (CAS: 206564-00-3) represents a versatile and pharmacologically relevant scaffold with broad potential in drug discovery. Continued research into its biological mechanisms and synthetic optimization will be critical to unlocking its full therapeutic value. This brief underscores the importance of interdisciplinary collaboration in advancing the study of such promising chemical entities.